Neopentyl Glycol Bis(4-aminophenyl) Ether

Specification

• CAS No.: 115570-52-0
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol
• IUPAC Name: 4-[3-(4-aminophenoxy)-2,2-dimethylpropoxy]aniline
• Standard InChI: InChI=1S/C17H22N2O2/c1-17(2,11-20-15-7-3-13(18)4-8-15)12-21-16-9-5-14(19)6-10-16/h3-10H,11-12,18-19H2,1-2H3
• Standard InChI Key: HPUJEBAZZTZOFL-UHFFFAOYSA-N
• SMILES: CC(C)(COC1=CC=C(C=C1)N)COC2=CC=C(C=C2)N
• Canonical SMILES: CC(C)(COC1=CC=C(C=C1)N)COC2=CC=C(C=C2)N

Introduction

Chemical Identity and Structure

Neopentyl Glycol Bis(4-aminophenyl) Ether, identified by CAS number 115570-52-0, is an organic compound with the molecular formula C₁₇H₂₂N₂O₂ and a molecular weight of 286.37 g/mol. The compound is structurally characterized by two aminophenyl groups connected via ether linkages to a neopentyl glycol core.

The IUPAC name for this compound is 4-[3-(4-aminophenoxy)-2,2-dimethylpropoxy]aniline. It is also known by several synonyms:

• 2,2-Bis[(4-aminophenoxy)methyl]propane

• 1,3-Bis(4-aminophenoxy)neopentane

• 2,2-Dimethylpropane 1,3-Bis(4-aminophenyl) Ether

• 4,4'-((2,2-Dimethylpropane-1,3-diyl)bis(oxy))dianiline

The structure features two terminal amino groups that are critical for its reactivity and applications in polymer chemistry.

Physical and Chemical Properties

Neopentyl Glycol Bis(4-aminophenyl) Ether exhibits distinctive physical and chemical characteristics that make it valuable for various applications. The physical state of the compound at room temperature (20°C) is solid, typically appearing as a white to light yellow or light orange powder or crystalline substance.

Table 1: Physical Properties of Neopentyl Glycol Bis(4-aminophenyl) Ether

Property	Value
Physical State	Solid (powder to crystal)
Color	White to Light yellow to Light orange
Melting Point	115-119°C (typically cited as 116°C)
Boiling Point	472.899°C at 760 mmHg
Density	1.134 g/cm³
Flash Point	255.903°C
Index of Refraction	1.598
Solubility	Soluble in Methanol

Table 2: Chemical and Molecular Properties

Property	Value
Molecular Formula	C₁₇H₂₂N₂O₂
Molecular Weight	286.37 g/mol
Exact Mass	286.16800
LogP	4.49740
pKa	5.48±0.10 (Predicted)
Vapour Pressure	0 mmHg at 25°C
PSA	70.50000

The compound's relatively high melting and boiling points indicate strong intermolecular forces, likely including hydrogen bonding due to the amino groups. Its solubility in polar organic solvents like methanol facilitates its use in various chemical processes.

Applications in Materials Science

Neopentyl Glycol Bis(4-aminophenyl) Ether serves as a critical building block in multiple high-performance materials. Its primary applications are centered around polymer synthesis and enhancement.

Polyimide Synthesis

The compound is extensively utilized as a key monomer in the production of polyimides. These polyimides are characterized by:

• Exceptional thermal stability

• Superior mechanical strength

• High chemical resistance

• Electrical insulation properties

These qualities make the resulting materials ideal for applications in extreme environments where standard polymers would fail.

Electronics Industry Applications

In the electronics sector, Neopentyl Glycol Bis(4-aminophenyl) Ether contributes to the manufacturing of:

• Flexible printed circuit boards

• Insulating films

• Coatings for semiconductors

The compound's ability to impart thermal resistance and mechanical durability to these electronic components enhances their performance and longevity in operational settings.

Epoxy Resin Enhancement

When incorporated into epoxy resin formulations, this compound significantly improves:

These enhanced epoxy systems find applications in aerospace, automotive, and various industrial applications where materials must withstand high temperatures and mechanical stress.

Parameter	Specification
Purity	≥97.0% (T)
Appearance	White to Light yellow to Light orange powder to crystals
Melting Point Test	115-119°C
Analysis Method	Nonaqueous Titration

The compound is typically available in various quantities, from 1 gram for research purposes to 25 grams or more for industrial applications. Pricing varies by supplier, quantity, and purity level.

Analytical Identification

Several analytical methods are employed to confirm the identity and purity of Neopentyl Glycol Bis(4-aminophenyl) Ether:

• Infrared Spectroscopy: Provides confirmation of structural elements

• Nuclear Magnetic Resonance (NMR): Verifies structural integrity

• Melting Point Determination: Quality control parameter typically measured at 115-119°C

• Nonaqueous Titration: Used to determine purity percentage

These analytical techniques ensure that the compound meets the required specifications for research and industrial applications.

Regulatory Information

Various regulatory classifications apply to Neopentyl Glycol Bis(4-aminophenyl) Ether:

• HS Code: 2922299090 (other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof)

• Transport Information: Necessary for international shipping and handling

• TSCA Status: Listed as "No" in some databases, indicating potential regulatory restrictions in the United States

These classifications are important for proper import/export procedures, transportation, and commercial use of the compound.